Cas no 1338784-40-9 (fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III))
fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III) Chemical and Physical Properties
Names and Identifiers
-
- fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III)
-
- Inchi: 1S/3C19H16N.Ir/c3*1-14-9-10-15(2)18(12-14)16-6-5-7-17(13-16)19-8-3-4-11-20-19;/h3*3-6,8-13H,1-2H3;/q3*-1;+3
- InChI Key: WWUPDRYYMHRSBA-UHFFFAOYSA-N
- SMILES: CC1C=CC(C)=CC=1C1=CC=[C-]2[Ir+3]34(N5=CC=CC=C5C5=CC(C6C=C(C)C=CC=6C)=CC=[C-]35)(N3=CC=CC=C3C3=CC(C5C=C(C)C=CC=5C)=CC=[C-]43)N3=CC=CC=C3C2=C1
fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1505930-1g |
Tris[2′,5′-dimethyl-3-(2-pyridinyl-κN)[1,1′-biphenyl]-4-yl-κC]iridium |
1338784-40-9 | 98% | 1g |
¥25502.00 | 2024-08-09 |
fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III) Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III)
Fac-Tris(2-(3-p-Xylyl)Phenyl)Pyridine Iridium(III): A Comprehensive Overview
Fac-Tris(2-(3-p-Xylyl)Phenyl)Pyridine Iridium(III), commonly referred to as fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III), is a coordination compound with the CAS number 1338784-40-9. This compound has garnered significant attention in the fields of materials science and organic electronics due to its unique photophysical properties and potential applications in light-emitting diodes (LEDs). The structure of this compound is characterized by an iridium(III) center coordinated with three tris(2-(3-p-xylyl)phenyl)pyridine ligands, which play a crucial role in determining its electronic and optical characteristics.
The synthesis of fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III) typically involves a two-step process: the preparation of the tris(2-(3-p-xylyl)phenyl)pyridine ligand followed by its coordination with an iridium salt. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and reproducibility. The ligand itself is derived from 2,4,6-trisubstituted pyridine, where each substituent is a 3-p-xylyl group. This substitution pattern not only enhances the stability of the ligand but also facilitates efficient energy transfer within the coordination complex.
One of the most remarkable features of fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III) is its photoluminescence properties. Studies have shown that this compound exhibits strong emission in the visible spectrum, making it an ideal candidate for use in organic light-emitting diodes (OLEDs). The emission wavelength can be tuned by modifying the substituents on the pyridine ring, providing researchers with a versatile platform for designing materials with tailored optical properties. Recent research has focused on optimizing the emission efficiency and stability of this compound under various operating conditions, which are critical for its application in high-performance OLEDs.
In addition to its optical properties, fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III) has also been explored for its potential in sensing applications. The compound's sensitivity to environmental changes, such as temperature and solvent polarity, makes it a promising candidate for chemical sensors. Recent studies have demonstrated that this compound can be used to detect trace amounts of analytes in complex matrices, highlighting its versatility beyond traditional OLED applications.
The structural integrity and stability of fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III) are influenced by several factors, including the steric bulk of the substituents and the electronic properties of the ligands. Computational studies have provided valuable insights into the electronic structure of this compound, revealing that the metal-ligand interactions play a pivotal role in determining its photophysical behavior. These findings have guided researchers in designing new iridium complexes with enhanced performance characteristics.
From an environmental standpoint, fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III) exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional heavy metal-based compounds used in optoelectronic devices. However, further research is needed to fully understand its long-term environmental impact and to develop sustainable synthesis routes.
In conclusion, fac-Tris(2-(3-p-xylyl)phenyl)pyridine iridium(III) represents a significant advancement in the field of coordination chemistry. Its unique combination of photoluminescence properties, chemical stability, and versatility makes it a valuable material for both academic research and industrial applications. As research continues to uncover new insights into its structure-function relationships, this compound is poised to play an increasingly important role in the development of next-generation optoelectronic devices.
1338784-40-9 (fac -Tris(2-(3-p -xylyl)phenyl)pyridine iridium(III)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)